Cas no 100468-22-2 (4-imidazol-1-ylbut-2-en-1-amine)

• Product Name: 4-imidazol-1-ylbut-2-en-1-amine
• CAS No: 100468-22-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1125664
• PubChem ID: 13371078
• Update Time: 2025-04-20

4-imidazol-1-ylbut-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-imidazol-1-ylbut-2-en-1-amine
• (Z)-4-(1H-imidazol-1-yl)-2-butenamine
• SureCN7287875
• 2-Buten-1-amine, 4-(1H-imidazol-1-yl)-, (Z)-
• CTK0E0168
• ACMC-20lxxy
• CTK3F5718
• 2-Buten-1-amine, 4-(1H-imidazol-1-yl)-
• AGN-PC-00ME32
• ACMC-20m3im
• cis-4-(1H-imidazol-1-yl)-2-butenamine
• (Z)-4-(1H-imidazol-1-yl)-2-butenamine; SureCN7287875; 2-Buten-1-amine, 4-(1H-imidazol-1-yl)-, (Z)-; CTK0E0168; ACMC-20lxxy; CTK3F5718; 2-Buten-1-amine, 4-(1H-imidazol-1-yl)-; AGN-PC-00ME32; 93668-02-1; ACMC-20m3im; cis-4-(1H-imidazol-1-yl)-2-butenamine;
• SCHEMBL7287867
• (2Z)-4-(1H-Imidazol-1-yl)-2-buten-1-amine
• 100468-22-2
• DTXSID701272530

• Inchi： 1S/C7H11N3/c8-3-1-2-5-10-6-4-9-7-10/h1-2,4,6-7H,3,5,8H2/b2-1-
• InChI Key： CSIGJYXNUMZBBX-UPHRSURJSA-N
• SMILES： N1(C=NC=C1)C/C=C\CN

Computed Properties

• Exact Mass: 137.095297g/mol
• Monoisotopic Mass: 137.095297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 137.18g/mol
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles